Cas no 216585-42-1 (phenyl 2-cyanobenzoate)
phenyl 2-cyanobenzoate structure
Product Name:phenyl 2-cyanobenzoate
CAS No:216585-42-1
MF:C14H9NO2
MW:223.226763486862
CID:3035969
Update Time:2025-04-05
phenyl 2-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
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- phenyl 2-cyanobenzoate
- phenyl o-cyanobenzoate; 2-cyano-benzoic acid phenyl ester; 2-Cyan-benzoesaeure-phenylester
- Benzoic acid, 2-cyano-, phenyl ester
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- Inchi: 1S/C14H9NO2/c15-10-11-6-4-5-9-13(11)14(16)17-12-7-2-1-3-8-12/h1-9H
- InChI Key: XZZCSVUEAANCNW-UHFFFAOYSA-N
- SMILES: C(OC1=CC=CC=C1)(=O)C1=CC=CC=C1C#N
Computed Properties
- Exact Mass: 223.06300
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Melting Point: 73 °C
- Boiling Point: 406.0±28.0 °C(Predicted)
- PSA: 50.09000
- LogP: 2.77748
phenyl 2-cyanobenzoate Related Literature
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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